Cas no 1903876-68-5 ((2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone)

(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone structure
1903876-68-5 structure
Product Name:(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone
CAS No:1903876-68-5
MF:C16H19F3N2O2S
MW:360.394473314285
CID:5548931
PubChem ID:91815764
Update Time:2023-07-06

(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-((tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone
    • 1903876-68-5
    • F6475-7907
    • AKOS025349131
    • [2-(thiolan-3-yloxy)pyridin-3-yl]-[4-(trifluoromethyl)piperidin-1-yl]methanone
    • 2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
    • (2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone
    • Inchi: 1S/C16H19F3N2O2S/c17-16(18,19)11-3-7-21(8-4-11)15(22)13-2-1-6-20-14(13)23-12-5-9-24-10-12/h1-2,6,11-12H,3-5,7-10H2
    • InChI Key: AQYNCIMXOFRXPX-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)OC1C(=CC=CN=1)C(N1CCC(C(F)(F)F)CC1)=O

Computed Properties

  • Exact Mass: 360.11193351g/mol
  • Monoisotopic Mass: 360.11193351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 67.7Ų

(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6475-7907-2μmol
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
1903876-68-5 90%+
2μl
$85.5 2023-07-05
Life Chemicals
F6475-7907-5μmol
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
1903876-68-5 90%+
5μl
$94.5 2023-07-05
Life Chemicals
F6475-7907-10μmol
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
1903876-68-5 90%+
10μl
$103.5 2023-07-05
Life Chemicals
F6475-7907-20μmol
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
1903876-68-5 90%+
20μl
$118.5 2023-07-05
Life Chemicals
F6475-7907-1mg
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
1903876-68-5 90%+
1mg
$81.0 2023-07-05
Life Chemicals
F6475-7907-2mg
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
1903876-68-5 90%+
2mg
$88.5 2023-07-05
Life Chemicals
F6475-7907-3mg
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
1903876-68-5 90%+
3mg
$94.5 2023-07-05
Life Chemicals
F6475-7907-4mg
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
1903876-68-5 90%+
4mg
$99.0 2023-07-05
Life Chemicals
F6475-7907-5mg
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
1903876-68-5 90%+
5mg
$103.5 2023-07-05
Life Chemicals
F6475-7907-10mg
2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
1903876-68-5 90%+
10mg
$118.5 2023-07-05

(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone Related Literature

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司